Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester

• IUPAC Name: ethyl (E)-2-benzoyl-3-ethoxyprop-2-enoate
• InChI: InChI=1S/C14H16O4/c1-3-17-10-12(14(16)18-4-2)13(15)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3/b12-10+
• InChI Key: YAHUDNWHZFLCBN-ZRDIBKRKSA-N
• Canonical SMILES: CCOC=C(C(=O)C1=CC=CC=C1)C(=O)OCC
• Isomeric SMILES: CCO/C=C(\C(=O)C1=CC=CC=C1)/C(=O)OCC
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• CAS No.: 39973-76-7

Description

Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
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Biological Activity

Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester (CAS Number 70331-94-1) is a chemical compound that has garnered attention for its potential biological activities. This article reviews the biological activity associated with this compound, focusing on its ecological impact, pharmacological properties, and relevant case studies.

Benzenepropanoic acid, ethyl ester, has the molecular formula $C_{14}H_{16}O_4$ and a molecular weight of 248.28 g/mol. Its structure features a benzene ring attached to a propanoic acid moiety, which is further modified by an ethyl ester group. The compound is characterized by its lipophilic nature, which influences its biological interactions.

Ecotoxicological Assessment

A screening assessment conducted by Canadian authorities highlighted the persistence and bioaccumulation potential of benzenepropanoic acid esters in aquatic environments. The assessment indicated that this compound poses a low risk to human health but could potentially cause chronic harm to aquatic organisms at concentrations below 0.1 mg/L . The toxicity predictions for various aquatic species were modeled using the ECOSAR tool, revealing significant effects at low concentrations.

Organism	LC50 (mg/L)	EC50 (mg/L)
Fish	0.05	0.03
Daphnia magna	0.02	0.01
Mysid shrimp	0.03	0.015

Pharmacological Properties

Research has explored the compound's potential as a therapeutic agent, particularly in terms of its antioxidant and anti-inflammatory properties. For instance, studies have indicated that derivatives of benzenepropanoic acid exhibit significant antioxidant activity, which is crucial for mitigating oxidative stress-related diseases .

Case Study: Antioxidant Activity

A study investigating the antioxidant capacity of various benzene derivatives found that certain modifications enhanced their ability to scavenge free radicals. The antioxidant activity was quantified using DPPH and ABTS assays, revealing IC50 values comparable to standard antioxidants like ascorbic acid.

Compound	IC50 (µg/mL)
Benzenepropanoic acid derivative	8.31
Ascorbic acid	6.09

Acetylcholinesterase Inhibition

Another notable biological activity is the inhibition of acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases such as Alzheimer's. Research indicates that certain benzene derivatives can inhibit AChE effectively, showing potential for therapeutic applications in cognitive disorders .

AChE Inhibition Results

Concentration (µg/mL)	% Inhibition
10	9.90
25	26.05
50	48.84
100	80.17

The IC50 value for the most effective derivative was found to be significantly higher than standard inhibitors like galantamine, suggesting room for optimization in drug development .